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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432 Get Quote

For researchers, scientists, and professionals engaged in drug development, precise

identification of chemical compounds is paramount. This technical guide provides essential

information on Ferrous Bromide (FeBr₂), focusing on its Chemical Abstracts Service (CAS)

number and molecular weight.

Core Chemical Data
The fundamental identifiers for anhydrous ferrous bromide are summarized in the table below.

This data is critical for accurate substance registration, safety data sheet (SDS) management,

and experimental design.

Identifier Value Citations

CAS Number 7789-46-0 [1][2][3][4][5]

Molecular Weight 215.65 g/mol [2][5][6]

It is important to note that hydrated forms of ferrous bromide will have different CAS numbers

and molecular weights. For instance, the tetrahydrate of iron(II) bromide has a CAS number of

20049-61-0[1]. The anhydrous form, a yellow or brownish-colored paramagnetic solid, is a

common precursor to other iron compounds[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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